Florasulam

• CAS No.: 145701-23-1
• Product Name: Florasulam
• Molecular Formula: C12H8F3N5O3S
• Molecular Weight: 359.29 g/mol
• IUPAC Name: N-(2,6-difluorophenyl)-8-fluoro-5-methoxy-[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonamide
• Standard InChI: InChI=1S/C12H8F3N5O3S/c1-23-12-16-5-8(15)10-17-11(18-20(10)12)24(21,22)19-9-6(13)3-2-4-7(9)14/h2-5,19H,1H3
• Standard InChIKey: QZXATCCPQKOEIH-UHFFFAOYSA-N
• SMILES: COC1=NC=C(C2=NC(=NN21)S(=O)(=O)NC3=C(C=CC=C3F)F)F
• Canonical SMILES: COC1=NC=C(C2=NC(=NN21)S(=O)(=O)NC3=C(C=CC=C3F)F)F
• Colorform: Solid
• Density: 1.53
• Melting Point: 220-221 °C (decomposes); also reported as 193.5-230.5 °C
• Description: Florasulam is a sulfonamide.; Florasulam is under investigation in clinical trial NCT01193465 (Temperature and Humidity Among Different Anesthesia Work-station).
• Shelf Life: Hydrolytically stable for 30 days (pH 5 and 7); DT50 100 days (pH 9) (all 25 °C)
• Solubility: In n-heptane 0.019X10-3; xylene 0.227; n-octanol 0.184 (all in g/L solution, 20 °C). In dichloroethane 3.75; methanol 9.81; acetone 123; ethyl acetate 15.9; acetonitrile 72.1( all in g/L solvent, 20 °C); In water, 0.121 (purified, pH 5.6-5.8); 0.084 (pH 5.0); 6.36 (pH 7.0); 94.2 (pH 9) (all in g/L, 20 °C)
• Synonyms: N-(2,6-Difluorophenyl)-8-fluoro-5-methoxy-[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonamide; Kantor; Primus; Primus SC
• Vapor Pressure: 1X10-2 mPa /7.501X10-8 mm Hg/ at 25 °C
• PubChem Compound: 11700495
• Last Modified: Nov 11 2021